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Compound of Interest

Compound Name: 14:1 cholesteryl ester-d7

CAS No.: 2342574-68-7

Cat. No.: B15561183

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl esters (CE) are crucial molecules in lipid metabolism, serving as the primary form

for cholesterol transport in lipoproteins and for intracellular cholesterol storage. Dysregulation

of CE metabolism is implicated in numerous pathologies, including atherosclerosis,

neurodegenerative diseases, and certain cancers. Targeted lipidomics, employing mass

spectrometry, enables the precise quantification of individual CE species, offering valuable

insights into disease mechanisms and potential therapeutic targets.

14:1 Cholesteryl ester, also known as cholesteryl myristoleate, is a specific CE species that has

garnered interest in various research fields. The use of a stable isotope-labeled internal

standard, such as 14:1 cholesteryl ester-d7 (cholesteryl myristoleate-d7), is paramount for

accurate and precise quantification in targeted lipidomics workflows. This deuterated standard

mimics the chemical and physical properties of its endogenous counterpart, thus accounting for

variations in sample extraction, processing, and instrument response. These application notes

provide a comprehensive guide to the use of 14:1 cholesteryl ester-d7 in targeted lipidomics.
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Chemical Properties and Role as an Internal
Standard
Chemical Structure: 14:1 Cholesteryl ester-d7 is a synthetic molecule where seven hydrogen

atoms on the cholesterol backbone have been replaced with deuterium. This isotopic labeling

results in a mass shift of +7 Da compared to the endogenous molecule, allowing for its distinct

detection by mass spectrometry without altering its chemical behavior during sample

preparation and chromatographic separation.

Function in Targeted Lipidomics: In targeted lipidomics, 14:1 cholesteryl ester-d7 is added to

biological samples at a known concentration at the initial stage of sample preparation. Its

primary functions are:

Correction for Sample Loss: It accounts for any loss of the analyte of interest during the

multi-step processes of lipid extraction and sample cleanup.

Normalization of Ionization Efficiency: It corrects for variations in ionization efficiency in the

mass spectrometer source, a phenomenon known as the matrix effect, which can be caused

by other components in the biological sample.

Improved Quantitative Accuracy and Precision: By normalizing the signal of the endogenous

analyte to that of the internal standard, the accuracy and reproducibility of the quantification

are significantly enhanced.

Quantitative Data Presentation
The following table summarizes representative quantitative data for cholesteryl myristoleate

(CE 14:1) in human plasma, showcasing the utility of targeted lipidomics in clinical research.

The use of 14:1 cholesteryl ester-d7 as an internal standard is critical for obtaining such

reliable quantitative results.
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Analyte
Sample
Type

Condition
Concentrati
on Range
(µg/mL)

Analytical
Method

Internal
Standard

Cholesteryl

Myristoleate

(CE 14:1)

Human

Plasma

Healthy

Adults
1.5 - 5.0 LC-MS/MS

14:1

Cholesteryl

Ester-d7

Cholesteryl

Myristoleate

(CE 14:1)

Human

Plasma

Cardiovascul

ar Disease

Patients

Elevated LC-MS/MS

14:1

Cholesteryl

Ester-d7

Cholesteryl

Myristoleate

(CE 14:1)

Human

Plasma

Inflammatory

Bowel

Disease

Patients

Altered LC-MS/MS

14:1

Cholesteryl

Ester-d7

Note: The concentration ranges are illustrative and can vary based on the specific patient

cohort, and analytical methodology. The use of a dedicated internal standard like 14:1
cholesteryl ester-d7 is crucial for establishing and comparing such values across different

studies.

Experimental Protocols
This section provides a detailed methodology for the targeted quantification of 14:1 cholesteryl

ester using 14:1 cholesteryl ester-d7 as an internal standard.

Sample Preparation and Lipid Extraction
This protocol is adapted for the analysis of cholesteryl esters from human plasma.

Materials:

Human plasma (collected with EDTA)

14:1 Cholesteryl Ester-d7 internal standard solution (in a suitable organic solvent like

methanol or chloroform)
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Methanol (LC-MS grade)

Methyl-tert-butyl ether (MTBE) (LC-MS grade)

Water (LC-MS grade)

Vortex mixer

Centrifuge

Procedure:

Thaw frozen plasma samples on ice.

In a clean glass tube, add 50 µL of plasma.

Add 10 µL of the 14:1 cholesteryl ester-d7 internal standard solution at a known

concentration.

Add 500 µL of methanol and vortex for 30 seconds.

Add 1.5 mL of MTBE and vortex for 1 minute.

Add 375 µL of water to induce phase separation and vortex for 30 seconds.

Centrifuge at 4000 x g for 10 minutes at 4°C.

Carefully collect the upper organic phase containing the lipids into a new glass tube.

Dry the lipid extract under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g.,

methanol/isopropanol 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
Instrumentation:
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High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Triple quadrupole or high-resolution mass spectrometer equipped with an electrospray

ionization (ESI) source.

LC Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is suitable

for the separation of cholesteryl esters.

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM

ammonium formate.

Flow Rate: 0.3 mL/min.

Column Temperature: 50°C.

Injection Volume: 5 µL.

Gradient Elution:

Time (min) % Mobile Phase B

0.0 30

2.0 50

10.0 95

12.0 95

12.1 30

| 15.0 | 30 |

MS/MS Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

Collision Gas: Argon.

MRM Transitions:

Analyte
Precursor Ion
(m/z)

Product Ion (m/z)
Collision Energy
(eV)

Cholesteryl
Myristoleate (CE
14:1)

612.6 [M+NH₄]⁺ 369.3 25

| 14:1 Cholesteryl Ester-d7 | 619.6 [M+NH₄]⁺ | 376.3 | 25 |

Note: The precursor ion for cholesteryl esters is typically the ammonium adduct ([M+NH₄]⁺).

The product ion at m/z 369.3 corresponds to the cholesteryl cation after the neutral loss of the

myristoleic acid. For the d7-labeled internal standard, the product ion is shifted to m/z 376.3.

Collision energies should be optimized for the specific instrument used.

Mandatory Visualizations
Cholesteryl Ester Metabolism and Transport Pathway
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Caption: Overview of cholesteryl ester metabolism and transport.

Targeted Lipidomics Workflow for Cholesteryl Ester
Quantification
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Caption: Workflow for targeted quantification of cholesteryl esters.
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Conclusion
The use of 14:1 cholesteryl ester-d7 as an internal standard is indispensable for the accurate

and reliable quantification of cholesteryl myristoleate in complex biological matrices. The

detailed protocols and workflow provided herein offer a robust framework for researchers and

drug development professionals to implement targeted lipidomics studies. Such analyses are

critical for advancing our understanding of the role of specific cholesteryl ester species in

health and disease, and for the development of novel diagnostic and therapeutic strategies.

To cite this document: BenchChem. [Application Notes and Protocols for Targeted
Lipidomics: 14:1 Cholesteryl Ester-d7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561183/docs#application-notes-and-protocols-for-
targeted-lipidomics-14-1-cholesteryl-ester-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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